Cas no 4116-02-3 (N-Benzyl-1-(4-fluorophenyl)-2-methyl-2-aminopropane)
4116-02-3 structure
Product Name:N-Benzyl-1-(4-fluorophenyl)-2-methyl-2-aminopropane
N-Benzyl-1-(4-fluorophenyl)-2-methyl-2-aminopropane Chemical and Physical Properties
Names and Identifiers
-
- N-Benzyl-1-(4-fluorophenyl)-2-methyl-2-aminopropane
- N-Benzyl-1,1-dimethyl-2-(4-fluorophenyl)ethylamine
- PC5906
- N-benzyl-1-(4-fluorophenyl)-2-methylpropan-2-amine
- NSC166452
- NSC-166452
- 4116-02-3
- AC-16893
- DTXSID50304606
- AKOS015901224
-
- Inchi: 1S/C17H20FN/c1-17(2,12-14-8-10-16(18)11-9-14)19-13-15-6-4-3-5-7-15/h3-11,19H,12-13H2,1-2H3
- InChI Key: XMSVIQAYDXJYIX-UHFFFAOYSA-N
- SMILES: FC1C=CC(=CC=1)CC(C)(C)NCC1C=CC=CC=1
Computed Properties
- Exact Mass: 257.15800
- Monoisotopic Mass: 257.157978
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 19
- Rotatable Bond Count: 5
- Complexity: 250
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 12
- XLogP3: 4
Experimental Properties
- Density: 1.048
- Melting Point: 195°C
- Boiling Point: 353.4°C at 760 mmHg
- Flash Point: 167.5°C
- Refractive Index: 1.545
- PSA: 12.03000
- LogP: 4.32750
N-Benzyl-1-(4-fluorophenyl)-2-methyl-2-aminopropane Customs Data
- HS CODE:2921499090
- Customs Data:
China Customs Code:
2921499090Overview:
2921499090 Other aromatic monoamines and derivatives and their salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2921499090 other aromatic monoamines and their derivatives; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
N-Benzyl-1-(4-fluorophenyl)-2-methyl-2-aminopropane Related Literature
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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